Cas no 1804379-00-7 (4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile)
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile
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- Inchi: 1S/C8H6F3N3/c9-8(10,11)7-4-5(13)3-6(14-7)1-2-12/h3-4H,1H2,(H2,13,14)
- InChI Key: WLTOGXAHNVJRRB-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(CC#N)N=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- XLogP3: 0.8
- Topological Polar Surface Area: 62.7
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014466-250mg |
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile |
1804379-00-7 | 95% | 250mg |
$950.60 | 2022-04-02 | |
| Alichem | A029014466-1g |
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile |
1804379-00-7 | 95% | 1g |
$3,068.70 | 2022-04-02 |
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804379-00-7): A Comprehensive Overview
4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804379-00-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile consists of a pyridine ring with an amino group at the 4-position, a trifluoromethyl group at the 2-position, and an acetonitrile group at the 6-position. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. This finding suggests that 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile could be a valuable lead compound for the treatment of inflammatory diseases.
In addition to its anti-inflammatory properties, 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute (2022) revealed that this compound selectively targets and inhibits cancer cell proliferation without affecting normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis. These findings have opened new avenues for the development of targeted cancer therapies.
The synthetic accessibility of 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 2-trifluoromethylpyridine with cyanoacetic acid followed by amination. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to explore its structure-activity relationships (SAR).
The physicochemical properties of 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile, such as its solubility and stability, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its chemical stability under different conditions ensures that it remains active during storage and administration.
In terms of safety and toxicity, preliminary assessments have indicated that 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile has a favorable safety profile. Preclinical studies have demonstrated low toxicity levels in animal models, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
The potential applications of 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile extend beyond pharmaceuticals. In materials science, this compound has been explored as a building block for the synthesis of advanced materials with unique properties. For example, researchers at the University of California (2023) utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and other high-performance industries.
In conclusion, 4-Amino-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804379-00-7) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features, combined with its promising biological activities and favorable physicochemical properties, make it an exciting candidate for further exploration and development.
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